Cas no 865286-92-6 ((2E)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide)

• Product Name: (2E)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide
• CAS No: 865286-92-6
• MF: C₁₉H₁₆N₄O₆
• MW: 396.353544235229
• CID: 6599948
• Update Time: 2025-10-05

(2E)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide
• 2-Propenamide, N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)-

• Inchi： 1S/C19H16N4O6/c1-27-15-9-13(10-16(11-15)28-2)18-21-22-19(29-18)20-17(24)7-6-12-4-3-5-14(8-12)23(25)26/h3-11H,1-2H3,(H,20,22,24)
• InChI Key： HATPKHPMKJOAKB-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=CC(OC)=C2)O1)(=O)C=CC1=CC=CC([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• pka: 10.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide

Recent Advances in the Study of (2E)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide (CAS: 865286-92-6)

The compound (2E)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide (CAS: 865286-92-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of the 1,3,4-oxadiazole ring and the nitro-substituted phenyl group in its structure has been associated with enhanced binding affinity to specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. Computational docking studies have further elucidated the molecular interactions between this compound and its putative targets, providing a foundation for structure-activity relationship (SAR) optimization.

In vitro assays have demonstrated that (2E)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide exhibits potent inhibitory effects against a range of cancer cell lines, including breast, lung, and colon carcinomas. Mechanistic studies suggest that the compound induces apoptosis through the activation of caspase-3 and caspase-9, while also inhibiting key survival pathways such as PI3K/AKT and MAPK/ERK. These findings position the compound as a potential candidate for further preclinical development.

Additionally, recent pharmacokinetic studies have explored the compound's bioavailability and metabolic stability. While initial results indicate moderate oral bioavailability, efforts are underway to optimize its physicochemical properties to enhance drug-like characteristics. Structural modifications, such as the introduction of solubilizing groups or the reduction of metabolic hotspots, are currently being investigated to improve its pharmacokinetic profile.

In conclusion, (2E)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide represents a promising lead compound in the search for new therapeutic agents. Its unique structural features and demonstrated biological activity warrant further investigation, particularly in the context of targeted therapy for cancer and inflammatory diseases. Future research should focus on advancing its preclinical development and exploring its potential in combination therapies.